Cas no 85653-81-2 (8-Methyl-pyrido1,2-apyrimidin-4-one)

• Product name: 8-Methyl-pyrido1,2-apyrimidin-4-one
• CAS No: 85653-81-2
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 663867
• PubChem ID: 529101

8-Methyl-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-
• 8-methylpyrido[1,2-a]pyrimidin-4-one
• 8-Methyl-pyrido[1,2-a]pyriMidin-4-one
• DTXSID30336102
• FFWXPWRUXRKXDA-UHFFFAOYSA-N
• 85653-81-2
• SCHEMBL21202815
• G10187
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl
• 8-Methyl-pyrido1,2-apyrimidin-4-one

• Inchi： 1S/C9H8N2O/c1-7-3-5-11-8(6-7)10-4-2-9(11)12/h2-6H,1H3
• InChI Key： FFWXPWRUXRKXDA-UHFFFAOYSA-N
• SMILES： C12C=C(C)C=CN1C(=O)C=CN=2

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 280.9±23.0 °C at 760 mmHg
• Flash Point: 123.7±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

8-Methyl-pyrido1,2-apyrimidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines